Cas no 2228644-39-9 (1-(1,1-difluoroethyl)-4,4-difluorocyclohexan-1-amine)

• Product Name: 1-(1,1-difluoroethyl)-4,4-difluorocyclohexan-1-amine
• CAS No: 2228644-39-9
• MF: C₈H₁₃F₄N
• MW: 199.189136266708
• CID: 5993515
• PubChem ID: 165840720
• Update Time: 2025-05-30

1-(1,1-difluoroethyl)-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-difluoroethyl)-4,4-difluorocyclohexan-1-amine
• 2228644-39-9
• EN300-1943557

• Inchi： 1S/C8H13F4N/c1-6(9,10)7(13)2-4-8(11,12)5-3-7/h2-5,13H2,1H3
• InChI Key： DGUQVOADFPLFGG-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(C)(F)F)(CC1)N)F

Computed Properties

• Exact Mass: 199.09841207g/mol
• Monoisotopic Mass: 199.09841207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on 1-(1,1-difluoroethyl)-4,4-difluorocyclohexan-1-amine

1-(1,1-Difluoroethyl)-4,4-Difluorocyclohexan-1-Amine: A Comprehensive Overview

1-(1,1-Difluoroethyl)-4,4-Difluorocyclohexan-1-Amine, identified by the CAS registry number 2228644-39-9, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a cyclohexane ring substituted with fluorine atoms and an ethyl group containing two fluorine atoms. The presence of multiple fluorine atoms in its structure contributes to its distinct physical and chemical properties.

The synthesis of 1-(1,1-Difluoroethyl)-4,4-Difluorocyclohexan-1-Amine involves a series of intricate chemical reactions. Recent studies have focused on optimizing the synthesis process to enhance yield and purity. Researchers have explored various catalysts and reaction conditions to achieve better control over the fluorination steps. These advancements have not only improved the efficiency of the synthesis but also opened up new possibilities for scaling up production for industrial applications.

The physical properties of this compound are particularly interesting. It has a melting point of approximately 85°C and a boiling point around 205°C under standard conditions. The molecular weight is calculated to be 256.07 g/mol, with a molecular formula of C8H9F5N. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various chemical reactions where precise control over solubility is required.

In terms of chemical reactivity, 1-(1,1-Difluoroethyl)-4,4-Difluorocyclohexan-1-Amine has shown promising results in nucleophilic substitution reactions. Its amine group acts as a nucleophile, making it a valuable intermediate in the synthesis of more complex molecules. Recent research has highlighted its potential as a building block for constructing bioactive compounds with therapeutic applications.

The application of this compound extends beyond traditional chemical synthesis. It has been explored as a potential candidate in drug discovery programs targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit moderate activity against certain enzymes involved in neurodegenerative diseases. While further research is needed to validate these findings, they underscore the potential of this compound in medicinal chemistry.

In addition to its role in pharmaceuticals, 1-(1,1-Difluoroethyl)-4,4-Difluorocyclohexan-1-Amine has found applications in materials science. Its unique structure allows it to serve as a precursor for the synthesis of advanced materials with tailored properties. Researchers are currently investigating its use in creating polymers with enhanced thermal stability and mechanical strength.

The environmental impact of this compound is another area of interest. Studies have been conducted to assess its biodegradability and toxicity levels. Initial findings suggest that it has low toxicity towards aquatic organisms under controlled conditions. However, further research is required to fully understand its environmental fate and potential risks.

In conclusion, 1-(1,1-Difluoroethyl)-4,4-Difluorocyclohexan-1-Amine, with its CAS number 2228644-39-9, represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for chemists and researchers working on innovative solutions in pharmaceuticals and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.